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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyrimidine

Cat. No.: B017362 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of 5-Bromo-2,4-dichloropyrimidine, ensuring the safety of

personnel and compliance with environmental regulations.

Hazard Profile: 5-Bromo-2,4-dichloropyrimidine is a hazardous chemical that is corrosive

and can cause severe skin burns and eye damage.[1] It is also toxic if swallowed, in contact

with skin, or if inhaled.[2] Adherence to strict safety protocols is essential when handling this

compound.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves, such as nitrile rubber.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[1]

Respiratory Protection: All handling of 5-Bromo-2,4-dichloropyrimidine should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
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Step-by-Step Disposal Protocol
The disposal of 5-Bromo-2,4-dichloropyrimidine must be managed in accordance with all

local, state, and federal regulations. Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[3]

Waste Identification and Segregation:

All waste containing 5-Bromo-2,4-dichloropyrimidine must be classified as hazardous

waste.[3]

As a halogenated organic compound, it must be segregated from non-halogenated

organic waste.[3]

Keep this waste separate from incompatible materials, such as strong oxidizing agents.[1]

Waste Collection and Container Requirements:

Dedicated Waste Container: Collect all waste contaminated with 5-Bromo-2,4-
dichloropyrimidine in a designated, compatible, and properly sealed container.[4]

Solid Waste: Contaminated laboratory supplies (e.g., gloves, weighing paper, pipette tips)

should be collected in a designated solid hazardous waste container.[3][4]

Liquid Waste: If 5-Bromo-2,4-dichloropyrimidine is in a solution, it must be collected in a

dedicated "halogenated organic solvent" waste container. Do not mix with non-

halogenated solvents.[4]

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste."[3]

The full chemical name, "5-Bromo-2,4-dichloropyrimidine," and its concentration must

be clearly visible.

Include the appropriate hazard pictograms (e.g., corrosive, toxic).

Storage:
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Store hazardous waste containers in a designated, secure, and well-ventilated location.

Ensure containers are tightly closed to prevent leaks or spills.[2]

Secondary containment should be used as an additional precaution.

Arrange for Professional Disposal:

The final disposal of 5-Bromo-2,4-dichloropyrimidine must be conducted by a licensed

and certified hazardous waste disposal company.[4]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup.

The recommended method of disposal for halogenated organic compounds is high-

temperature incineration in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Spill Management
In the event of a spill, immediate and appropriate cleanup is critical to minimize exposure and

environmental contamination.

Ensure Ventilation: If not already in one, move to a well-ventilated area or a chemical fume

hood.[4]

Containment: For solid spills, carefully sweep or shovel the material into a suitable container

for disposal, avoiding dust creation.[1][4] For liquid spills, use an inert absorbent material to

contain the spill.[4]

Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water.[4]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for 5-Bromo-2,4-
dichloropyrimidine, which are important for its safe handling and disposal.
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Property Value

Molecular Formula C₄HBrCl₂N₂

Molecular Weight 227.88 g/mol

Appearance Solid

Melting Point 29 - 30 °C / 84.2 - 86 °F[1]

Boiling Point 128 °C / 262.4 °F @ 15 mmHg[1]

Density 1.781 g/mL at 25 °C

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromo-2,4-dichloropyrimidine.
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Generate 5-Bromo-2,4-
dichloropyrimidine Waste
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Caption: Workflow for the proper disposal of 5-Bromo-2,4-dichloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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